Cas no 946245-69-8 (1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-Benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a specialized organic compound featuring a dihydropyridine core with benzyl and substituted amide functionalities. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both lipophilic (benzyl, 3-methylphenyl) and polar (carboxamide, oxo) groups enhances its versatility in drug design, possibly influencing binding affinity and solubility. The ethyl and N-aryl substitutions may contribute to metabolic stability and selectivity in target interactions. This compound is of interest for research applications, including the development of enzyme inhibitors or receptor modulators, owing to its structurally tunable scaffold.
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
946245-69-8 structure
Product Name:1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:946245-69-8
MF:C22H22N2O2
MW:346.422285556793
CID:5504231
Update Time:2025-09-28

1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, N-ethyl-1,2-dihydro-N-(3-methylphenyl)-2-oxo-1-(phenylmethyl)-
    • 1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C22H22N2O2/c1-3-24(19-12-7-9-17(2)15-19)22(26)20-13-8-14-23(21(20)25)16-18-10-5-4-6-11-18/h4-15H,3,16H2,1-2H3
    • InChI Key: NGUJPHZTXOOMMI-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(N(CC)C1=CC=CC(C)=C1)=O

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2743-0106-2μmol
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
946245-69-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2743-0106-5μmol
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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F2743-0106-1mg
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
946245-69-8 90%+
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Life Chemicals
F2743-0106-2mg
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
946245-69-8 90%+
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$59.0 2023-05-16
Life Chemicals
F2743-0106-3mg
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Life Chemicals
F2743-0106-4mg
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Life Chemicals
F2743-0106-5mg
1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
946245-69-8 90%+
5mg
$69.0 2023-05-16

1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

Additional information on 1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-Benzyln-Ethyl-N-(3-Methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 946245-69-8)

The compound 1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS registry number CAS No. 946245-69-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are known for their versatility in synthetic chemistry and their role as intermediates in the synthesis of bioactive molecules. The structure of this compound features a benzene ring, an ethyl group, and a methyl-substituted phenyl group, all connected through a dihydropyridine backbone with a carboxamide functional group. This combination of functional groups makes it highly reactive and suitable for further derivatization in research and development settings.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The 1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo moiety within this compound has been shown to exhibit interesting pharmacokinetic properties, making it a valuable starting material for medicinal chemists. Researchers have also explored the potential of this compound as a precursor for synthesizing bioisosteres, which are structural analogs designed to enhance drug efficacy and reduce toxicity.

In terms of synthesis, the preparation of CAS No. 946245-69-8 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and better purity levels. For instance, palladium-catalyzed coupling reactions have been employed to construct the benzyl group efficiently. These advancements in synthetic methodology have made this compound more accessible for large-scale production and subsequent applications.

The application of this compound extends beyond pharmaceuticals. It has been utilized in agrochemical research as a potential lead for developing fungicides and insecticides. The presence of electron-withdrawing groups such as the carboxamide moiety enhances the bioactivity of the molecule by stabilizing certain conformations that are critical for target binding. Recent computational studies have predicted that this compound could interact with key enzymes involved in fungal metabolism, suggesting its potential as an antifungal agent.

From an environmental perspective, the biodegradability and ecotoxicity of CAS No. 946245-69-8 have been assessed under standard laboratory conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, further studies are required to evaluate its long-term impact on aquatic ecosystems and soil microbiota.

In conclusion, 1-benzyl-N-ethyl-N-(3-methylphenyl)-2-oxo-based compounds like CAS No. 946245-69-8 represent a promising class of molecules with diverse applications across multiple industries. Their structural flexibility, combined with recent advancements in synthetic methods and biological evaluations, positions them as key players in future drug discovery and agrochemical development efforts.

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